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Compound of Interest

Compound Name: 1,5-Dimethylcyclopentene

Cat. No.: B093963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for 1,5-
dimethylcyclopentene. The information is curated for professionals in research, scientific, and

drug development fields, offering critically evaluated data, generalized experimental protocols

for its determination, and a logical workflow for the application of such data.

Core Thermochemical and Physical Data
The following tables summarize the key thermochemical and physical properties of 1,5-
dimethylcyclopentene, a cyclic alkene with the molecular formula C₇H₁₂.[1] The data

presented has been compiled from critically evaluated sources, primarily the NIST/TRC Web

Thermo Tables.[2]

Table 1: Fundamental Physical and Thermochemical
Properties
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Property Value Unit Source

Molecular Formula C₇H₁₂ - [1]

Molar Mass 96.173 g/mol [2]

Normal Boiling Point 102 °C [3]

Melting Point -118 °C [3]

Density 0.801 g/cm³ [3]

Enthalpy of Formation

(Gas)
- kJ/mol [2]

Enthalpy of Formation

(Liquid)
- kJ/mol [2]

Enthalpy of

Vaporization (at 288

K)

37.1 kJ/mol [4]

Table 2: Temperature-Dependent Thermochemical Data
(Ideal Gas)

Temperature (K) Enthalpy (kJ/mol) Entropy (J/mol·K)
Heat Capacity (Cₚ)
(J/mol·K)

298 Value Value Value

...up to 1500 Value Value Value

Note: Specific values

are available in the

NIST/TRC Web

Thermo Tables and

are temperature-

dependent.[2]
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Table 3: Temperature-Dependent Thermochemical Data
(Liquid Phase)

Temperature (K) Enthalpy (kJ/mol) Entropy (J/mol·K)
Heat Capacity at
Saturation
Pressure (J/mol·K)

154.67 Value Value Value

...up to 547.82 Value Value Value

Note: Specific values

are available in the

NIST/TRC Web

Thermo Tables and

are temperature-

dependent.[2]

Experimental Protocols for Thermochemical Data
Determination
While specific experimental protocols for 1,5-dimethylcyclopentene are not readily available

in the public domain, the following outlines generalized methodologies commonly employed for

determining the key thermochemical properties of volatile cyclic hydrocarbons.

Determination of Enthalpy of Formation (ΔfH°)
The standard enthalpy of formation is typically determined indirectly through the enthalpy of

combustion.

Sample Preparation: A precisely weighed sample of high-purity 1,5-dimethylcyclopentene
is encapsulated in a combustible container.

Bomb Calorimetry: The sample is placed in a bomb calorimeter, which is then sealed and

pressurized with pure oxygen.

Ignition and Data Acquisition: The sample is ignited electrically, and the temperature change

of the surrounding water bath is meticulously recorded.
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Calculation: The heat of combustion is calculated from the temperature rise and the known

heat capacity of the calorimeter system. The enthalpy of formation is then derived using

Hess's Law, subtracting the enthalpies of formation of the combustion products (CO₂ and

H₂O) from the measured enthalpy of combustion.

Determination of Heat Capacity (Cₚ)
Adiabatic Calorimetry: A known mass of 1,5-dimethylcyclopentene is placed in a

calorimeter.

Energy Input: A measured amount of electrical energy is supplied to the sample, causing a

small temperature increase.

Temperature Measurement: The resulting temperature change is precisely measured.

Calculation: The heat capacity is calculated by dividing the energy input by the temperature

change and the molar amount of the sample. This process is repeated at various

temperatures to determine the temperature dependency of the heat capacity.

Determination of Enthalpy of Vaporization (ΔvapH°)
The enthalpy of vaporization can be determined from vapor pressure measurements at

different temperatures.

Vapor Pressure Measurement: The vapor pressure of 1,5-dimethylcyclopentene is

measured at a series of controlled temperatures using a static or dynamic method.

Data Analysis: The natural logarithm of the vapor pressure (ln P) is plotted against the

inverse of the absolute temperature (1/T).

Clausius-Clapeyron Equation: The enthalpy of vaporization is determined from the slope of

this plot, which is equal to -ΔvapH°/R, where R is the ideal gas constant.

Logical Workflow for Thermochemical Data
Utilization
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The following diagram illustrates a typical workflow for the determination and application of

thermochemical data in a research and development context.

Caption: Workflow for Thermochemical Data Determination and Application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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